Cas no 1361554-93-9 (1-Fluoro-3-(3,4,5-trichlorophenyl)naphthalene)

• Product Name: 1-Fluoro-3-(3,4,5-trichlorophenyl)naphthalene
• CAS No: 1361554-93-9
• MF: C₁₆H₈Cl₃F
• MW: 325.592124938965
• CID: 4793659
• Update Time: 2025-06-26

1-Fluoro-3-(3,4,5-trichlorophenyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-(3,4,5-trichlorophenyl)naphthalene

• Inchi： 1S/C16H8Cl3F/c17-13-6-11(7-14(18)16(13)19)10-5-9-3-1-2-4-12(9)15(20)8-10/h1-8H
• InChI Key： ROPFBKSBAYHXAR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(C2C=CC=CC=2C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 6.8
• Topological Polar Surface Area: 0

Additional information on 1-Fluoro-3-(3,4,5-trichlorophenyl)naphthalene

1-Fluoro-3-(3,4,5-Trichlorophenyl)Naphthalene: A Comprehensive Overview

The compound 1-Fluoro-3-(3,4,5-Trichlorophenyl)Naphthalene, with the CAS number 1361554-93-9, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a naphthalene framework with a trichlorophenyl substituent and a fluoro group. The combination of these functional groups imparts distinctive electronic and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of 1-Fluoro-3-(3,4,5-Trichlorophenyl)Naphthalene in various areas, including optoelectronics and advanced materials. Researchers have explored its ability to act as a building block for constructing complex aromatic systems with tailored electronic properties. For instance, the trichlorophenyl group introduces significant electron-withdrawing effects, which can modulate the conjugation within the naphthalene system. This modulation is crucial for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs), where precise control over electronic transitions is essential.

The synthesis of 1-Fluoro-3-(3,4,5-Trichlorophenyl)Naphthalene typically involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation followed by substitution reactions to introduce the fluoro group. The challenge lies in maintaining the integrity of the naphthalene ring system while introducing multiple substituents without causing ring strain or unwanted side reactions. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and selectivity of these syntheses.

In terms of physical properties, 1-Fluoro-3-(3,4,5-Trichlorophenyl)Naphthalene exhibits a high degree of planarity due to its aromatic framework, which enhances its ability to participate in π–π interactions. This property is advantageous in applications such as molecular recognition and self-assembling systems. Additionally, the compound's stability under thermal and photochemical conditions makes it suitable for use in high-performance materials that require prolonged durability.

From an environmental standpoint, the synthesis and application of 1-Fluoro-3-(3,4,5-Trichlorophenyl)Naphthalene are being increasingly scrutinized for their sustainability. Researchers are exploring greener synthesis routes that minimize waste and reduce energy consumption. For example, the use of biodegradable solvents and recyclable catalysts has emerged as a promising approach to producing this compound in an environmentally friendly manner.

In conclusion, 1-Fluoro-3-(3,4,5-Trichlorophenyl)Naphthalene stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties continue to open new avenues for innovation across multiple disciplines. As research progresses, this compound is expected to play an even more pivotal role in advancing technologies that rely on precise molecular engineering.